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Compound of Interest

Compound Name: Tridecyl acrylate

cat. No.: B1594421

An In-depth Technical Guide to the Chemical Characteristics of Tridecyl Acrylate

Introduction

Tridecyl acrylate is a specialty chemical, an ester of acrylic acid and tridecyl alcohol,
belonging to the acrylate ester family.[1] It is a monomer that plays a crucial role in the
synthesis of various polymers and copolymers.[2] Its chemical structure, featuring a long,
branched tridecyl group linked to an acrylate group, provides an ideal combination of flexibility
and chemical reactivity.[1] This monomer is utilized in the formulation of adhesives, coatings,
resins, and specialty chemicals like surfactants and lubricants.[2] This guide provides a
comprehensive overview of the chemical and physical properties, reactivity, experimental
characterization protocols, and safety information for tridecyl acrylate, intended for
researchers, scientists, and professionals in drug development and material science.

Chemical and Physical Properties

Tridecyl acrylate is typically a clear, colorless to slightly yellow, oily liquid at room temperature
with a low, mild, or fruity odor.[1][2] It is insoluble in water but soluble in organic solvents such
as benzene, toluene, and acetone.[1] The following table summarizes its key quantitative
properties.
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Property Value Source(s)

Chemical Formula C16H3002 [3]

Molecular Weight 254.41 g/mol [3]

CAS Number 3076-04-8 [2]

EC Number 221-351-8

Density 0.88 - 0.9 g/cm? at 25°C [31[4]

Boiling Point 150 °C at 10 mmHg; 290 to 23]
330 °C

Melting Point -20to -75 °C

Flash Point 118 °C to 132 °C (Open Cup) [2][3]

Vapor Pressure 0.00027 - 0.01 mmHg at 25°C [2]

Refractive Index 1.420 - 1.4342 [2]

Viscosity 10 cP at 25°C [4]
pH Value 7
Solubility in Water Insoluble [3]

Reactivity and Polymerization

The chemical reactivity of tridecyl acrylate is dominated by the acrylate group, which contains

a carbon-carbon double bond. This double bond allows it to readily undergo polymerization,

typically through a free-radical mechanism.[1][5] It can form homopolymers or be

copolymerized with other monomers like (meth)acrylic acid and its esters, vinyl acetate,

styrene, and butadiene to create materials with specific properties.[6][7]

The polymerization process generally consists of three main stages: initiation, propagation, and

termination.[5] During initiation, an initiator (e.g., a peroxide) generates free radicals that react

with a tridecyl acrylate monomer, opening the double bond and creating an active radical site.

[5][8] In the propagation stage, this active site reacts with additional monomers, rapidly
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extending the polymer chain.[5] Termination occurs when two growing chains combine or
through other reactions that deactivate the radical sites.[5][8]

Tridecyl acrylate readily reacts with electrophilic, free-radical, and nucleophilic agents.[3] It is
important to note that the polymerization can be hazardous if not controlled.[3] To prevent
spontaneous polymerization during storage, an inhibitor such as hydroquinone monomethyl
ether (MEHQ) is typically added, and the material must be stored under air, as oxygen is
required for the stabilizer to function effectively.[4][6]

Propagation

Initiation

Tridecyl Acrylate
oooooo

Initiated Monomer (R-M¢)

Initiator (1)

Termination
[ZCEREREN D)

Terminated Polymer

Click to download full resolution via product page

Caption: Free-radical polymerization of tridecyl acrylate.

Experimental Protocols for Characterization

The characterization of tridecyl acrylate involves a combination of chromatographic,
spectroscopic, and physical measurement techniques to determine its identity, purity, and
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properties.

Purity and Composition Analysis

Methodology: High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for determining the purity of acrylate monomers and quantifying them
in various materials.[9][10]

o Sample Preparation: Prepare a stock solution of tridecyl acrylate in a suitable solvent like
methanol or acetonitrile. Create a series of calibration standards by diluting the stock
solution. For solid samples (e.g., polymers), extract the monomer using ultrasonic extraction
with methanol.[9]

 Instrumentation: Use an HPLC system equipped with a Diode Array Detector (DAD) and a
suitable column, such as a C18 column (e.g., ZORBAX SB-AQ, 250 mm x 4.6 mm, 5 ym).[9]

o Chromatographic Conditions:

o Mobile Phase: A gradient elution using a mixture of water and acetonitrile is typically
effective.[9]

o Flow Rate: Set to a standard rate, for example, 1.0 mL/min.
o Column Temperature: Maintain at a constant temperature, e.g., 30°C.

o Detection Wavelength: Monitor at a wavelength appropriate for the acrylate chromophore,
typically around 205-210 nm.

e Analysis: Inject the prepared standards and samples. Identify the tridecyl acrylate peak by
its retention time and quantify it by comparing its peak area to the calibration curve.[10]

Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS) can also be used, but
challenges may arise due to the low volatility and potential for self-polymerization of acrylates
at high temperatures.[9]

Structural Elucidation
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Methodology: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used to confirm the chemical structure of the monomer and to analyze the
microstructure of polymers derived from it.

o Sample Preparation: Dissolve a small amount of the tridecyl acrylate sample in a
deuterated solvent (e.g., CDCls).

o Data Acquisition: Acquire *H NMR and 13C NMR spectra using a standard NMR
spectrometer.

e Analysis: Analyze the chemical shifts, integration values, and coupling patterns to confirm
the presence of the acrylate vinyl protons, the ester carbonyl group, and the long alkyl chain
of the tridecyl group.

Physical Property Determination

o Density: Measured using a pycnometer or a digital density meter at a controlled temperature
(e.g., 25°C).[4]

 Viscosity: Determined using a viscometer (e.g., a Brookfield viscometer) at a specified
temperature.[4]

o Refractive Index: Measured with a refractometer at a controlled temperature.

» Boiling and Melting Points: Determined using standard laboratory apparatus or differential
scanning calorimetry (DSC).
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Caption: Experimental workflow for tridecyl acrylate characterization.

Safety and Handling

Tridecyl acrylate requires careful handling due to its potential health hazards. It is classified as
causing skin irritation and serious eye irritation.[3] It may also cause an allergic skin reaction
and respiratory irritation.[3] Some data suggests it can be fatal if swallowed.[3]

» Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and
appropriate laboratory clothing.[11]
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e Handling: Avoid breathing vapor or mist.[11] Use in a well-ventilated area. Contaminated
work clothing should not be allowed out of the workplace.[11]

o Storage: Store in a cool, well-ventilated place away from heat and direct sunlight. To prevent
polymerization, tridecyl acrylate must be stored under air and not under inert gases, as
oxygen is required for the stabilizer to be effective.[6] The storage temperature should not
exceed 35°C.[6]

o First Aid:

Skin Contact: Wash with plenty of soap and water. If skin irritation or rash occurs, seek

o

medical attention.[11]

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[12]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[12]

[¢]

[e]

Ingestion: If symptoms persist, consult a doctor.[12]

Conclusion

Tridecyl acrylate is a versatile monomer with a unique set of properties derived from its long
alkyl chain and reactive acrylate functionality. Its low water solubility, wide liquid range, and
ability to polymerize make it a valuable component in a diverse range of applications. A
thorough understanding of its chemical characteristics, reactivity, and handling requirements,
as outlined in this guide, is essential for its safe and effective use in research and industrial
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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